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Compound of Interest

Compound Name: Org 25543 hydrochloride

Cat. No.: B1662644 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling Org 25543 hydrochloride. The following procedures

are designed to ensure the safe handling and disposal of this potent and selective Glycine

Transporter 2 (GlyT2) inhibitor.

Chemical Identity:

Chemical Name

N-[[1-(Dimethylamino)cyclopentyl]methyl]-3,5-

dimethoxy-4-(phenylmethoxy)benzamide

hydrochloride

Molecular Formula C₂₄H₃₂N₂O₄・HCl

Molecular Weight 448.98 g/mol

Appearance White solid powder[1][2]

Solubility Soluble in water and DMSO[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure through

inhalation, skin contact, or direct splashing.[3] The following table summarizes the required

PPE for handling Org 25543 hydrochloride.
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PPE Category Item Specification Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene,

tested for resistance

to chemicals.

To prevent skin

contact.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 compliant.
To protect eyes from

dust and splashes.

Body Protection Laboratory coat Full-length, buttoned.

To protect skin and

clothing from

contamination.

Respiratory Protection
N95 respirator or

higher

NIOSH-approved,

especially when

handling the powder

outside of a ventilated

enclosure.

To prevent inhalation

of the powder.[3]

Operational Plan: Safe Handling Workflow
Adherence to a strict operational workflow is critical to minimize the risk of exposure and

contamination. This process outlines the key steps from preparation to disposal.
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Safe Handling Workflow for Org 25543 Hydrochloride

Preparation

Handling

Cleanup & Disposal

Designate Handling Area
in a Fume Hood

Gather All Necessary
Materials and PPE

Don Appropriate PPE

Carefully Weigh Powder
(use anti-static weigh paper)

Dissolve in Appropriate Solvent
(e.g., Water, DMSO)

Perform Experimental Procedure

Decontaminate Work Surfaces

Dispose of Contaminated Waste
in Labeled Hazardous Waste Container

Doff PPE in Correct Order

Wash Hands Thoroughly
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Caption: A flowchart illustrating the step-by-step procedure for the safe handling of Org 25543
hydrochloride, from preparation to disposal.

Experimental Protocols
Detailed methodologies for specific experiments using Org 25543 hydrochloride should be

developed and approved by the institution's safety committee. The following are general

guidelines for preparing stock solutions.

Preparing Stock Solutions:

Objective: To prepare a stock solution of a specific concentration (e.g., 10 mM).

Materials:

Org 25543 hydrochloride powder

Appropriate solvent (e.g., sterile water or DMSO)

Calibrated analytical balance

Volumetric flask

Pipettes

Vortex mixer or sonicator

Procedure:

1. Calculate the required mass of Org 25543 hydrochloride based on the desired

concentration and volume. For a 10 mM solution in 10 mL of solvent:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 448.98 g/mol = 0.0449 g or 44.9 mg

2. In a chemical fume hood, carefully weigh the calculated amount of the compound.

3. Transfer the powder to the volumetric flask.
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4. Add a portion of the solvent to the flask and mix to dissolve the compound. A vortex mixer

or sonicator may be used to aid dissolution.

5. Once dissolved, add the solvent to the final volume mark.

6. Cap the flask and invert several times to ensure a homogenous solution.

7. Store the stock solution as recommended, typically desiccated at room temperature.

Disposal Plan
All waste contaminated with Org 25543 hydrochloride must be treated as hazardous chemical

waste.

Solid Waste: Contaminated gloves, weigh paper, pipette tips, and any other solid materials

should be collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container for liquids. Do not pour

down the drain.[1][2]

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.[2]

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling the potent compound Org 25543 hydrochloride and ensure a safe

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-org-25543-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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